Cas no 1419101-26-0 (2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate)

• Product Name: 2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate
• CAS No: 1419101-26-0
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• MDL: MFCD23106473
• CID: 4596082
• PubChem ID: 72208101
• Update Time: 2025-06-14

2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl 5-ethyl hexahydrocyclopenta[c]pyrrole-2,5(1H)-dicarboxylate
• 2-tert-Butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate
• 2-O-tert-butyl 5-O-ethyl 3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2,5-dicarboxylate
• PB38124
• SB10901
• P13857
• 5-Ethyl 2-boc-octahydrocyclopenta[c]pyrrole-5-carboxylate
• 2-t-Butyl 5-ethyl hexahydrocyclopenta[c]pyrrole-2,5(1H)-dicarboxylate
• 2-tert-Butyl5-ethylhexahydrocyclopenta[c]pyrrole-2,5(1H)-dicarboxylate
• 1419101-26-0
• MFCD23106473
• DTXSID801117133
• CS-0051798
• Cyclopenta[c]pyrrole-2,5(1H)-dicarboxylic acid, hexahydro-, 2-(1,1-dimethylethyl) 5-ethyl ester
• AS-51902
• AKOS027336833
• 2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate

• MDL： MFCD23106473
• Inchi： 1S/C15H25NO4/c1-5-19-13(17)10-6-11-8-16(9-12(11)7-10)14(18)20-15(2,3)4/h10-12H,5-9H2,1-4H3
• InChI Key： ACDXAJCYOVYXPM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2CN(C(=O)OC(C)(C)C)CC2C1)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8

Additional information on 2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate

Research Briefing on 2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate (CAS: 1419101-26-0): Recent Advances and Applications

The compound 2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate (CAS: 1419101-26-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the importance of this bicyclic pyrrolidine derivative as a versatile scaffold in medicinal chemistry. The compound's rigid cyclopentapyrrole core, combined with its ester functionalities, makes it an attractive building block for the design of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of potent protease inhibitors, showing remarkable selectivity against specific enzyme targets.

Significant progress has been made in understanding the compound's physicochemical properties. Computational modeling studies have revealed that the tert-butyl and ethyl substituents at positions 2 and 5 respectively contribute to enhanced metabolic stability while maintaining favorable solubility profiles. These characteristics make it particularly valuable for central nervous system (CNS) drug development, where both blood-brain barrier penetration and metabolic stability are crucial factors.

In terms of synthetic methodology, recent advances have focused on improving the stereoselectivity of the cyclopenta[c]pyrrole formation. A 2024 publication in Organic Letters described an asymmetric catalytic approach that achieves >95% enantiomeric excess, addressing previous challenges in obtaining optically pure forms of this scaffold. This breakthrough has opened new possibilities for the development of chiral drugs based on this core structure.

The compound's biological activity profile continues to expand, with recent findings suggesting potential applications beyond its original indications. Preliminary in vitro studies indicate promising activity against certain kinase targets, particularly in the context of inflammatory diseases. However, these findings require further validation through comprehensive pharmacological evaluation and animal studies.

From a pharmaceutical development perspective, the compound's stability under various conditions has been thoroughly investigated. Accelerated stability studies conducted under ICH guidelines demonstrate excellent chemical stability across a wide pH range, suggesting favorable formulation properties for potential drug products. These characteristics, combined with its synthetic accessibility, position this compound as a valuable asset in drug discovery pipelines.

Looking forward, researchers are exploring the compound's potential in targeted drug delivery systems. Its structural features allow for various modifications that can be exploited for conjugation with targeting moieties or prodrug strategies. Current investigations focus on optimizing these derivatives for improved pharmacokinetic profiles while maintaining the core structure's advantageous properties.

In conclusion, 2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate represents a promising chemical entity with diverse applications in pharmaceutical research. The recent advances in its synthesis, characterization, and biological evaluation underscore its potential as a valuable tool in medicinal chemistry. Continued research efforts are expected to further elucidate its therapeutic potential and expand its utility in drug discovery programs.